Guanidine Monohydrobromide

Specification

• CAS No.: 19244-98-5
• Molecular Formula: CH6BrN3
• Molecular Weight: 139.98 g/mol
• IUPAC Name: guanidine;hydrobromide
• Standard InChI: InChI=1S/CH5N3.BrH/c2-1(3)4;/h(H5,2,3,4);1H
• Standard InChI Key: VQNVZLDDLJBKNS-UHFFFAOYSA-N
• SMILES: C(=N)(N)N.Br
• Canonical SMILES: C(=N)(N)N.Br

Introduction

Guanidine Monohydrobromide is an organic compound with the molecular formula $\text{CH}_6\text{BrN}_3$ and a molecular weight of approximately 139.98 g/mol. It is recognized by its CAS number 19244-98-5 and is also known by several synonyms, including Guanidine Hydrobromide and GABr. This compound typically appears as a white powder or crystalline solid and is soluble in water. Its melting point ranges from 189 °C to 193 °C, making it stable under various conditions.

Applications

Guanidine Monohydrobromide has garnered attention for its role in various applications, particularly in the field of materials science and biochemistry.

• Perovskite Structures: This compound is utilized in the synthesis of stable two-dimensional perovskite structures, which are significant for solar cell technologies. The guanidinium cation contributes to reduced defect density and enhanced carrier lifetimes within perovskite films through van der Waals interactions and hydrogen-bonding effects.

• Antimicrobial Properties: Research indicates that guanidine derivatives exhibit antimicrobial activity against various resistant bacterial strains. These compounds may serve as potential candidates for developing new antimicrobial agents due to their efficacy against Gram-positive and Gram-negative bacteria.

Toxicity and Safety Considerations

Guanidine Monohydrobromide, like other guanidine compounds, poses certain toxicity risks. It is important to handle it with care, as severe intoxication can lead to symptoms such as muscle tremors, hyperirritability, and gastrointestinal disturbances. Safety data sheets (SDS) provide essential guidelines for safe handling practices in laboratory settings.

Research Findings

Recent studies have highlighted the significance of Guanidine Monohydrobromide in various scientific domains:

• Material Science: The incorporation of guanidinium salts has been shown to improve the stability and performance of perovskite solar cells, enhancing their efficiency and longevity.

• Pharmacological Studies: Investigations into the structure-activity relationships of guanidine-containing compounds have revealed their potential as broad-spectrum antibacterial agents, suggesting avenues for further drug development against resistant bacterial strains.